![molecular formula C7H4BrF2NO2 B2371299 2,4-Difluoro-5-nitrobenzyl bromide CAS No. 1260790-43-9](/img/structure/B2371299.png)
2,4-Difluoro-5-nitrobenzyl bromide
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Overview
Description
2,4-Difluoro-5-nitrobenzyl bromide is a chemical compound with the CAS Number 1260790-43-9 . Its IUPAC name is 1-(bromomethyl)-2,4-difluoro-5-nitrobenzene . It has a molecular weight of 252.02 .
Molecular Structure Analysis
The InChI code for 2,4-Difluoro-5-nitrobenzyl bromide is 1S/C7H4BrF2NO2/c8-3-4-1-7(11(12)13)6(10)2-5(4)9/h1-2H,3H2 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
2,4-Difluoro-5-nitrobenzyl bromide is a liquid-oil at ambient temperature .Scientific Research Applications
Protein Chemistry Applications :
- Reagent for Tryptophan Modification: 2-Hydroxy-5-nitrobenzyl bromide has been utilized to modify tryptophan residues in proteins. This modification facilitates the study of protein structures and functions. For instance, its reaction with porcine LH and FSH-releasing hormone indicated the essential role of tryptophan for biological activity (Baba, Arimura, & Schally, 1971).
Organic Synthesis and Catalysis :
- Catalyst in CO2 Reduction: 4-Nitrobenzyl bromide, a related compound, has been employed as a catalyst for CO2 reduction and in the electrosynthesis of 4-nitrophenylacetate, demonstrating its potential in organic synthesis and environmental applications (Mohammadzadeh et al., 2020).
- Synthesis of Benzopyrans: 2-Fluoro-5-nitrobenzyl bromide has been used in the synthesis of 4H-1-benzopyrans via a tandem SN2-SNAr reaction sequence, showing its utility in creating complex organic molecules (Bunce, Rogers, Nago, & Bryant, 2008).
Electrochemistry :
- Electrochemical Behavior and Radical Generation: The electrochemical behavior of benzyl bromides, including 4-nitrobenzyl bromide, has been studied at solid electrodes. These compounds facilitate the generation of radicals, which are crucial in various electrochemical processes (Jouikov & Simonet, 2010).
Environmental and Photocatalytic Applications :
- Photosynthesis Research: A study focused on the synthesis of 4-nitrobenzyl bromide using photosynthesis, indicating its potential in environmentally friendly processes (Zhou Zeng-yong, 2009).
Safety And Hazards
This compound is classified as dangerous. It can cause severe skin burns and eye damage, and may cause respiratory irritation . Safety precautions include not breathing in the dust, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves, clothing, eye protection, and face protection .
properties
IUPAC Name |
1-(bromomethyl)-2,4-difluoro-5-nitrobenzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrF2NO2/c8-3-4-1-7(11(12)13)6(10)2-5(4)9/h1-2H,3H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBBBJTQIYVTWQJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1[N+](=O)[O-])F)F)CBr |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrF2NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.01 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluoro-5-nitrobenzyl bromide | |
CAS RN |
1260790-43-9 |
Source
|
Record name | 2,4-Difluoro-5-nitrobenzyl bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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